Cas no 898462-71-0 (3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea)

• Product Name: 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea
• CAS No: 898462-71-0
• MF: C₁₂H₁₂N₄O₂S₂
• MW: 308.379279136658
• CID: 5493101
• Update Time: 2025-07-15

3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-oxopropylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-phenylurea
• 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea

• Inchi： 1S/C12H12N4O2S2/c1-8(17)7-19-12-16-15-11(20-12)14-10(18)13-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,13,14,15,18)
• InChI Key： CNKKRRMWAYWVQK-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(SCC(=O)C)S1)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea

Latest Research on 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea (CAS: 898462-71-0)

In recent years, the compound 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea (CAS: 898462-71-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and urea moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea involves a multi-step process that includes the condensation of thiadiazole derivatives with phenylurea precursors. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea effectively suppresses the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Additionally, the compound has shown promising results in preclinical models of cancer. Researchers have observed that it induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase pathways. These findings position 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea as a potential candidate for further development in oncology therapeutics.

Despite these encouraging results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that it has moderate bioavailability, necessitating the development of novel formulation strategies to enhance its absorption and distribution. Researchers are currently exploring nanoparticle-based delivery systems to address these limitations and improve the compound's therapeutic efficacy.

In conclusion, 3-{5-(2-oxopropyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-phenylurea (CAS: 898462-71-0) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in clinical trials to unlock its full potential in modern medicine.